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Compound of Interest

Compound Name: 2'-Bromoacetanilide

Cat. No.: B057096

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on 2'-Bromoacetanilide (N-(2-
bromophenyl)acetamide), a key chemical intermediate. The document details its molecular
properties, a precise experimental protocol for its synthesis, and a logical workflow for the
procedure.

Core Molecular and Physical Properties

2'-Bromoacetanilide is an organic compound frequently utilized as an intermediate in the
synthesis of pharmaceuticals and other complex organic molecules.[1][2] Its utility stems from
the versatile reactivity of the acetamide and bromo-substituted phenyl groups.[2]

Quantitative data for 2'-Bromoacetanilide is summarized in the table below for ease of
reference.
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Identifier Value Source

Molecular Formula CsHsBrNO [11[3114115]

Molecular Weight 214.06 g/mol [11[3][4]1[5]16]

IUPAC Name N-(2-bromophenyl)acetamide [31[4]

CAS Number 614-76-6 [31[4]
White to off-white crystalline

Appearance [2]
powder

Melting Point 99-102 °C [5]1[6]
VOBKUOHHOWQHFZ-

INChl Key [31[4]
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Experimental Protocol: Synthesis of 2'-
Bromoacetanilide

This section details a general and effective laboratory procedure for the synthesis of 2'-

Bromoacetanilide from o-bromoaniline and acetic anhydride.[1]

Materials:

Hexane

Procedure:

o-bromoaniline (1 equivalent)

Dichloromethane (CHzCl2)

Acetic anhydride (1 equivalent)

4-dimethylaminopyridine (DMAP) (catalytic amount)

Saturated aqueous sodium bicarbonate solution (NaHCO3)
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 In a suitable reaction vessel, dissolve o-bromoaniline (22.0 g, 128 mmol) and a catalytic
amount of 4-dimethylaminopyridine (DMAP) in dichloromethane (100 mL).[1]

e Cool the mixture to 0 °C using an ice bath.[1]

« While maintaining the temperature at 0 °C, add acetic anhydride (13.06 g, 128 mmol) to the
solution.[1]

o Allow the reaction mixture to slowly warm to room temperature and continue stirring
overnight.[1]

» Upon completion, transfer the reaction mixture to a separatory funnel and wash with a
saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.[1]

o Concentrate the organic layer under reduced pressure to remove the dichloromethane
solvent.[1]

e The resulting crude residue is then triturated with a solvent mixture of hexane and
dichloromethane.[1]

o Collect the solid product by vacuum filtration and rinse the collected solid with hexane to
yield 2'-bromoacetanilide.[1]

Logical and Experimental Workflow Visualization

The following diagram illustrates the key stages of the synthesis and purification process for 2'-
Bromoacetanilide, providing a clear visual representation of the experimental workflow.
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1. Reagent Preparation
- 0-bromoaniline
- Acetic Anhydride
- DMAP in Dichloromethane

issolve

2. Reaction Setup
Cool mixture to 0°C

3. Acylation Reaction
- Add Acetic Anhydride
- Stir overnight at RT

Reaction Complete

4. Workup
Wash with sat. NaHCOs solution

eutralize

5. Solvent Removal
Concentrate under reduced pressure

rude Product

6. Purification
- Triturate with Hexane/DCM
- Vacuum Filtration

7. Final Product
Pure 2'-Bromoacetanilide

Click to download full resolution via product page

Caption: Workflow for the Synthesis of 2'-Bromoacetanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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